Cas no 2028628-46-6 (Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate)

• Product Name: Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate
• CAS No: 2028628-46-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6020776
• PubChem ID: 165447930
• Update Time: 2025-06-07

Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700374
• methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate
• 2028628-46-6
• Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate

• Inchi： 1S/C11H20O3/c1-5-7-8-10(3)11(6-2,14-10)9(12)13-4/h5-8H2,1-4H3
• InChI Key： JDSFFQLWSZDLHZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C1(C)CCCC

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate

Methyl 3-Butyl-2-Ethyl-3-Methyloxirane-2-Carboxylate (CAS No. 2028628-46-6): An Overview

Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2028628-46-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound belongs to the class of oxiranes, which are known for their reactivity and ability to participate in a wide range of chemical reactions, making them valuable intermediates in the synthesis of complex molecules.

The molecular formula of Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate is C₁₁H₁₈O₃, and its molecular weight is approximately 198.25 g/mol. The compound features a central oxirane ring, which is a three-membered cyclic ether, with a methyl ester group and a substituted alkyl chain. The presence of the oxirane ring imparts high reactivity to the molecule, enabling it to undergo ring-opening reactions with nucleophiles, leading to the formation of new functional groups.

In the pharmaceutical industry, Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate has been explored as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs for treating neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent neuroprotective properties, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its pharmaceutical applications, Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate has also found use in materials science. Its reactivity and ability to form polymers make it an attractive candidate for the development of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have reported the synthesis of polymeric materials using this compound as a monomer. These materials exhibit excellent mechanical strength and thermal stability, making them suitable for applications in electronics and aerospace engineering.

The synthesis of Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate typically involves multi-step processes that include the formation of an epoxide intermediate followed by esterification. One common synthetic route involves the reaction of an alkene with a peracid to form the epoxide, which is then treated with methanol in the presence of an acid catalyst to yield the desired ester. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

The physical properties of Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, while Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and storing the compound in a cool, dry place away from incompatible materials.

The environmental impact of Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate is another important consideration. While there are currently no specific environmental regulations governing its use, it is advisable to follow best practices for waste disposal and minimize any potential environmental impact. This includes proper disposal methods such as incineration or treatment with neutralizing agents before release into the environment.

In conclusion, Methyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2028628-46-6) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.